Cas no 1289068-72-9 (5-Fluoro-4-hydroxynicotinaldehyde)

• Product Name: 5-Fluoro-4-hydroxynicotinaldehyde
• CAS No: 1289068-72-9
• MF: C₆H₄FNO₂
• MW: 141.099864959717
• CID: 4905144
• Update Time: 2025-10-18

5-Fluoro-4-hydroxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-hydroxynicotinaldehyde

• Inchi： 1S/C6H4FNO2/c7-5-2-8-1-4(3-9)6(5)10/h1-3H,(H,8,10)
• InChI Key： ACDQAXPYPRYXIJ-UHFFFAOYSA-N
• SMILES： FC1=CNC=C(C=O)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2

Additional information on 5-Fluoro-4-hydroxynicotinaldehyde

Introduction to 5-Fluoro-4-hydroxynicotinaldehyde (CAS No. 1289068-72-9)

5-Fluoro-4-hydroxynicotinaldehyde is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1289068-72-9, belongs to the nicotinaldehyde family, which is known for its diverse biological activities and potential therapeutic applications. The introduction of a fluorine atom at the 5-position and a hydroxyl group at the 4-position enhances its pharmacological properties, making it a subject of intense study in drug discovery and development.

The structure of 5-Fluoro-4-hydroxynicotinaldehyde consists of a benzene ring substituted with an aldehyde group at the 1-position, a hydroxyl group at the 4-position, and a fluorine atom at the 5-position. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of both hydroxyl and fluorine substituents makes it an attractive scaffold for designing novel compounds with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated nicotinaldehydes. The fluorine atom, in particular, is known to improve metabolic stability and binding affinity, which are critical factors in drug design. Studies have shown that compounds containing fluorine atoms often exhibit better pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to extensive research into developing fluorinated derivatives as potential therapeutic agents.

5-Fluoro-4-hydroxynicotinaldehyde has been investigated for its potential role in various biological pathways. One of the most promising areas of research is its application in anticancer therapy. Preliminary studies suggest that this compound can inhibit the growth of certain cancer cell lines by targeting specific enzymes involved in cell proliferation and survival. The hydroxyl and fluorine groups are believed to play a crucial role in modulating the interaction between the compound and its biological targets, thereby enhancing its efficacy.

Additionally, 5-Fluoro-4-hydroxynicotinaldehyde has shown promise in the treatment of neurological disorders. Research indicates that it may interact with neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier is also being explored, as this property is essential for effective central nervous system drug delivery.

The synthesis of 5-Fluoro-4-hydroxynicotinaldehyde is another area of active investigation. Chemists have developed several synthetic routes to produce this compound with high yield and purity. These methods often involve multi-step organic transformations, including halogenation, hydroxylation, and aldehyde formation. The development of efficient synthetic protocols is crucial for facilitating further research and potential clinical applications.

In conclusion, 5-Fluoro-4-hydroxynicotinaldehyde (CAS No. 1289068-72-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs targeting various diseases, including cancer and neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.